Cas no 5697-00-7 (1,4-Naphthalenediol,1,4-diacetate)
5697-00-7 structure
Product Name:1,4-Naphthalenediol,1,4-diacetate
1,4-Naphthalenediol,1,4-diacetate Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Naphthalenediol,1,4-diacetate
- (4-acetyloxynaphthalen-1-yl) acetate
- 1,4-DIACETOXYNAPHTHALENE
- 1,4-diacetoxy-naphthalene
- 1,4-Diacetoxy-naphthalin
- 1,4-Naphthalenediol, diacetate
- AC1L2Y46
- CTK8D7831
- Naphthalene-1,4-diyl diacetate
- Naphthalindiyl-(1.4)-diacetat
- Naphthylen-(1.4)-diacetat
- NSC30652
- STK398369
- SureCN4444465
- AB01334845-03
- EINECS 227-172-1
- 1,4-Naphthalenediol, 1,4-diacetate
- SCHEMBL4444465
- AKOS004907705
- NSC-30652
- DTXSID40884184
- NSC 30652
- SFAVMNCWIUOBCX-UHFFFAOYSA-N
- NCGC00341942-01
- 5697-00-7
- 1,4-NAPHTHLAENEDIOL, 1,4-DIACETATE
- 5ABG24JW5W
- 4-(Acetyloxy)-1-naphthyl acetate #
- UNII-5ABG24JW5W
- AB01334845-02
- NS00047382
-
- MDL： MFCD00450506
- Inchi： 1S/C14H12O4/c1-9(15)17-13-7-8-14(18-10(2)16)12-6-4-3-5-11(12)13/h3-8H,1-2H3
- InChI Key： SFAVMNCWIUOBCX-UHFFFAOYSA-N
- SMILES： O(C(C)=O)C1C=CC(=C2C=CC=CC2=1)OC(C)=O
Computed Properties
- Exact Mass: 244.07356
- Monoisotopic Mass: 244.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: Not determined
- Density: 1.228
- Boiling Point: 385.3°Cat760mmHg
- Flash Point: 195.5°C
- Refractive Index: 1.586
- PSA: 52.6
- LogP: 2.69040
- Solubility: Not determined
1,4-Naphthalenediol,1,4-diacetate Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
5697-00-7 (1,4-Naphthalenediol,1,4-diacetate) Related Products
- 1523-11-1(2-Naphthyl acetate)
- 122-79-2(Phenyl acetate)
- 1205-91-0(4-(acetyloxy)phenyl acetate)
- 22426-47-7(2,6-Diacetoxynaphthalene)
- 830-81-9(1-Naphthyl acetate)
- 22472-26-0(2,7-Diacetoxynaphthalene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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